Cas no 142878-97-5 (1,1'-Bis4-(bromomethyl)phenylmethyl-4,4'-bipyridinium Bishexafluorophosphate(1-))

• Product Name: 1,1'-Bis4-(bromomethyl)phenylmethyl-4,4'-bipyridinium Bishexafluorophosphate(1-)
• CAS No: 142878-97-5
• CID: 5055381
• Update Time: 2025-08-05

1,1'-Bis4-(bromomethyl)phenylmethyl-4,4'-bipyridinium Bishexafluorophosphate(1-) Chemical and Physical Properties

Names and Identifiers

• 1,1''-Bis[[4-(bromomethyl)phenyl]methyl]-4,4''-bipyridinium Bis[hexafluorophosphate(1-)]
• 1,1'-Bis4-(bromomethyl)phenylmethyl-4,4'-bipyridinium Bishexafluorophosphate(1-)

• Inchi： 1S/C26H24Br2N2.F6P/c27-17-21-1-5-23(6-2-21)19-29-13-9-25(10-14-29)26-11-15-30(16-12-26)20-24-7-3-22(18-28)4-8-24;1-7(2,3,4,5)6/h1-16H,17-20H2;/q+2;-1
• InChI Key： SNJNVZGXTSKLIV-UHFFFAOYSA-N
• SMILES： [P+5]([F-])([F-])([F-])([F-])([F-])[F-].C(C1C=CC(CBr)=CC=1)[N+]1=CC=C(C2=CC=[N+](CC3C=CC(CBr)=CC=3)C=C2)C=C1

Additional information on 1,1'-Bis4-(bromomethyl)phenylmethyl-4,4'-bipyridinium Bishexafluorophosphate(1-)

Introduction to 1,1'-Bis(4-(bromomethyl)phenylmethyl)-4,4'-bipyridinium Bishexafluorophosphate(1-) and Its Applications in Modern Chemical Biology

The compound with the CAS number 142878-97-5, identified as 1,1'-Bis(4-(bromomethyl)phenylmethyl)-4,4'-bipyridinium Bishexafluorophosphate(1-), represents a fascinating intersection of organic chemistry and advanced material science. This bipyridinium-based molecule has garnered significant attention in recent years due to its unique structural properties and versatile applications in chemical biology and pharmaceutical research.

At the core of this compound's functionality lies its dual-donating bipyridine unit, which facilitates coordination with various metal ions. The presence of bromomethyl groups on the phenyl rings introduces reactive sites for further functionalization, making it a valuable intermediate in the synthesis of complex molecules. The counterion, hexafluorophosphate(1-), enhances the stability of the cationic species, ensuring its suitability for a wide range of chemical reactions.

Recent advancements in the field of supramolecular chemistry have highlighted the potential of this compound as a building block for designing novel molecular architectures. The bipyridine moiety serves as an excellent ligand for transition metals, enabling the formation of stable metal complexes with applications in catalysis and sensing. For instance, studies have demonstrated its efficacy in stabilizing palladium and platinum complexes, which are pivotal in cross-coupling reactions essential for drug development.

In the realm of pharmaceutical research, 1,1'-Bis(4-(bromomethyl)phenylmethyl)-4,4'-bipyridinium Bishexafluorophosphate(1-) has been explored as a precursor for synthesizing bioactive molecules. Its ability to undergo selective modifications allows researchers to tailor its properties for specific biological targets. Notably, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in diseases such as cancer and inflammation. The bromomethyl groups provide convenient handles for introducing pharmacophores, enabling the development of targeted therapies.

The compound's stability under various conditions makes it an attractive candidate for industrial applications as well. In material science, it has been utilized in the preparation of conductive polymers and organic semiconductors. The bipyridine unit's ability to form π-stacking interactions with other aromatic molecules enhances the packing efficiency of these materials, leading to improved electronic properties. This has opened up possibilities for its use in flexible electronics and optoelectronic devices.

From a synthetic chemistry perspective, 1,1'-Bis(4-(bromomethyl)phenylmethyl)-4,4'-bipyridinium Bishexafluorophosphate(1-) exemplifies the power of modular synthesis. By combining pre-functionalized building blocks, chemists can rapidly assemble complex structures with tailored functionalities. This approach is particularly valuable in drug discovery pipelines, where time-to-market is a critical factor. The ease with which this compound can be modified underscores its utility as a versatile scaffold for innovation.

The use of hexafluorophosphate(1-) as a counterion is not merely a matter of convenience but also reflects a deeper understanding of ion-solvent interactions. Hexafluorophosphate salts are known for their high thermal stability and solubility in both polar and non-polar solvents, making them ideal for diverse reaction conditions. This characteristic ensures that 1,1'-Bis(4-(bromomethyl)phenylmethyl)-4,4'-bipyridinium Bishexafluorophosphate(1-) remains stable during synthetic transformations and can be easily purified.

As research continues to uncover new applications for this compound, its significance in chemical biology is likely to grow. The ability to design molecules with precise structural motifs allows researchers to probe fundamental biological processes at a molecular level. By leveraging the reactivity and coordination properties of bipyridinium units, scientists can develop tools that mimic or interfere with natural biological pathways. This has implications not only for basic research but also for the development of novel diagnostic assays and therapeutic agents.

In conclusion,1,1'-Bis(4-(bromomethyl)phenylmethyl)-4,4'-bipyridinium Bishexafluorophosphate(1-) stands as a testament to the ingenuity of modern synthetic chemistry. Its unique combination of structural features and functional versatility makes it indispensable in various scientific disciplines. As our understanding of molecular interactions deepens,CAS number 142878-97-5 will continue to be associated with groundbreaking discoveries that shape the future of chemical biology and beyond.